Cas no 2580223-14-7 (4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-imidazole-2-carboxylic acid)

• Product Name: 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-imidazole-2-carboxylic acid
• CAS No: 2580223-14-7
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 6304604
• PubChem ID: 165892671
• Update Time: 2024-01-06

4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-imidazole-2-carboxylic acid
• 2580223-14-7
• EN300-7540352

• Inchi： 1S/C13H13N3O4/c1-16-7-10(14-11(16)12(17)18)15-13(19)20-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,15,19)(H,17,18)
• InChI Key： JRRALWJCLXLHCX-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN(C)C(C(=O)O)=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.09060590g/mol
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų